Cas no 2228755-18-6 (4-(5-propylthiophen-2-yl)butanal)

• Product Name: 4-(5-propylthiophen-2-yl)butanal
• CAS No: 2228755-18-6
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6386622
• PubChem ID: 165778466
• Update Time: 2025-05-20

4-(5-propylthiophen-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-propylthiophen-2-yl)butanal
• EN300-1753064
• 2228755-18-6

• Inchi： 1S/C11H16OS/c1-2-5-10-7-8-11(13-10)6-3-4-9-12/h7-9H,2-6H2,1H3
• InChI Key： ZUILNRMLVLKSQK-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCCC=O)CCC

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-(5-propylthiophen-2-yl)butanal

Introduction to 4-(5-Propylthiophen-2-yl)butanal (CAS No. 2228755-18-6)

4-(5-Propylthiophen-2-yl)butanal, with the CAS number 2228755-18-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a propylthiophene moiety and an aldehyde functional group. These characteristics make it a valuable intermediate in the synthesis of more complex molecules and a subject of ongoing research.

The molecular formula of 4-(5-Propylthiophen-2-yl)butanal is C₁₁H₁₄O_S, and its molecular weight is approximately 198.30 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a distinct aromatic odor. Its solubility in organic solvents such as ethanol, methanol, and dichloromethane makes it highly versatile for use in various chemical reactions.

In the pharmaceutical industry, 4-(5-Propylthiophen-2-yl)butanal has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis.

Beyond pharmaceutical applications, 4-(5-Propylthiophen-2-yl)butanal has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and photovoltaic materials. A study published in the Journal of Materials Chemistry C highlighted the use of this compound in the fabrication of organic light-emitting diodes (OLEDs), where it demonstrated excellent performance in terms of efficiency and stability.

The synthetic route to 4-(5-Propylthiophen-2-yl)butanal involves several well-established chemical transformations. One common method involves the condensation of 5-propylthiophene with butyraldehyde in the presence of a suitable catalyst. This reaction typically proceeds under mild conditions and yields high purity products. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product, making optimization crucial for industrial-scale production.

In terms of safety and handling, 4-(5-Propylthiophen-2-yl)butanal should be stored in a cool, dry place away from sources of heat and ignition. It is recommended to handle this compound with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, to minimize exposure risks. While it is not classified as a hazardous material under current regulations, proper handling practices are essential to ensure workplace safety.

The environmental impact of 4-(5-Propylthiophen-2-yl)butanal is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, it is always advisable to follow best practices for waste disposal and environmental management to minimize any potential adverse effects.

In conclusion, 4-(5-Propylthiophen-2-yl)butanal (CAS No. 2228755-18-6) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow.